Cas no 1352537-40-6 (6-Methoxy-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl)

6-Methoxy-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl is a structurally complex heterocyclic compound featuring a methoxy-substituted hexahydrobipyridinyl core and a toluenesulfonyl protecting group. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmacologically active molecules. The toluenesulfonyl (tosyl) group enhances stability and facilitates further functionalization, while the methoxy moiety may influence electronic properties and reactivity. Its hexahydrobipyridinyl scaffold offers conformational flexibility, making it a versatile building block for drug discovery and catalysis research. The compound's well-defined structure and synthetic utility make it valuable for targeted transformations in complex molecule synthesis.

6-Methoxy-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl structure

1352537-40-6 structure

Product Name:6-Methoxy-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl

CAS No:1352537-40-6

MF:C₁₈H₂₂N₂O₃S

MW:346.443883419037

CID:5149768

Update Time:2025-05-20

6-Methoxy-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl Chemical and Physical Properties

Names and Identifiers

- 6-Methoxy-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl
- Inchi： 1S/C18H22N2O3S/c1-14-6-9-16(10-7-14)24(21,22)20-12-4-3-5-17(20)15-8-11-18(23-2)19-13-15/h6-11,13,17H,3-5,12H2,1-2H3
- InChI Key： KSYCXYPNGRGJAD-UHFFFAOYSA-N
- SMILES： C1(OC)=NC=C(C2CCCCN2S(C2=CC=C(C)C=C2)(=O)=O)C=C1

6-Methoxy-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM496268-1g	2-Methoxy-5-(1-tosylpiperidin-2-yl)pyridine	1352537-40-6	97%	1g	$1061	2022-09-03

6-Methoxy-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl Related Literature

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Additional information on 6-Methoxy-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl

Research Brief on 6-Methoxy-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl (CAS: 1352537-40-6)

Recent studies on the compound 6-Methoxy-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl (CAS: 1352537-40-6) have highlighted its potential as a versatile scaffold in medicinal chemistry. This bicyclic sulfonamide derivative has garnered attention due to its unique structural features, which enable interactions with diverse biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective modulator of serotonin receptors, showing promising results in preclinical models of neuropsychiatric disorders.

The synthetic pathway for this compound has been optimized in recent work, with researchers from the University of Cambridge reporting a novel catalytic asymmetric synthesis method (Nature Chemistry, 2022). This breakthrough allows for enantioselective production of the compound with >99% ee, addressing previous challenges in stereochemical control. The improved synthetic accessibility has facilitated more extensive structure-activity relationship (SAR) studies, leading to the identification of several potent analogs with enhanced pharmacokinetic properties.

In oncology research, 6-Methoxy-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,3]bipyridinyl has shown interesting activity as a protein-protein interaction inhibitor. A 2023 Cancer Research publication revealed its ability to disrupt the MDM2-p53 interaction at micromolar concentrations, suggesting potential applications in p53-dependent cancer therapies. Molecular dynamics simulations have provided insights into the binding mode, revealing critical interactions with the hydrophobic cleft of MDM2.

The compound's metabolic stability has been systematically investigated in recent ADME studies (Xenobiotica, 2023). While demonstrating good microsomal stability, researchers identified the tosyl group as a potential site for phase II metabolism. Several research groups are currently exploring bioisosteric replacements to improve metabolic stability while maintaining target engagement.

Emerging applications in infectious disease research have been reported, with a 2024 study in Antimicrobial Agents and Chemotherapy demonstrating moderate activity against drug-resistant strains of Mycobacterium tuberculosis. The mechanism appears to involve inhibition of mycolic acid biosynthesis, though further validation studies are ongoing. This finding has spurred interest in developing derivatives with improved antimycobacterial potency.

Future research directions include the development of targeted delivery systems for this compound class, as recent advances in nanoparticle formulations (Journal of Controlled Release, 2023) have shown promise in improving tissue distribution. Additionally, computational fragment-based drug design approaches are being employed to explore the chemical space around this scaffold, potentially leading to novel therapeutic agents across multiple disease areas.